Cas no 82484-65-9 (2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid)

2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid structure
82484-65-9 structure
Product Name:2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid
CAS No:82484-65-9
MF:C15H10N2O4
MW:282.250903606415
CID:987848
PubChem ID:4915230
Update Time:2025-04-20

2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid
    • 2-(3-carboxyphenyl)-3H-benzimidazole-5-carboxylic acid
    • 2-(2,4-DIMETHOXYPHENYL)ANILINE
    • 2-(3-CARBOXYPHENYL)-1H-BENZO[D]IMIDAZOLE-5-CARBOXYLIC ACID
    • 82484-65-9
    • 2-(3-Carboxyphenyl)-1H-benzimidazole-6-carboxylic acid
    • DTXSID10406796
    • Inchi: 1S/C15H10N2O4/c18-14(19)9-3-1-2-8(6-9)13-16-11-5-4-10(15(20)21)7-12(11)17-13/h1-7H,(H,16,17)(H,18,19)(H,20,21)
    • InChI Key: OUBJIJBUJNMZDP-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=1)NC(C1C=CC=C(C(=O)O)C=1)=N2)=O

Computed Properties

  • Exact Mass: 282.06400
  • Monoisotopic Mass: 282.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 103.28000
  • LogP: 2.62630
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.